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The table below summarizes the key properties and stability factors for the two bromobutane isomers.

Feature

1-Bromobutane (a Primary
Alkyl Bromide)

2-Bromobutane (a Secondary
Alkyl Bromide)

Molecular Formula

Molar Mass

CAS Registry Number
Boiling Point

Major Product in Free
Radical Bromination of n-

Butane

Carbon Type

Stability of Radical
Intermediate

C4HgBr [1]
137.02 g/mol [1]
109-65-9 [3]
~101 °C [3]

Minor product [4]

Primary (carbon attached to
bromine is bonded to one other
carbon) [4]

Less stable primary radical [4]

C4HgBr [2]
137.02 g/mol [2]
Not specified in results

Not specified in results

Major product [4]

Secondary (carbon attached to
bromine is bonded to two other
carbons) [4]

More stable secondary radical (due
to hyperconjugation) [4]
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Experimental Context and Methodologies

The preference for the formation of 2-bromobutane over 1-bromobutane is clearly demonstrated in a

standard organic chemistry experiment: the free radical bromination of n-butane.

Experimental Protocol: Free Radical Bromination of n-Butane

¢ Introduction: The reaction involves exposing a mixture of n-butane and bromine to heat or light.
e Procedure:
o Initiation: Under UV light or heat, the Br-Br bond in a bromine molecule homolytically cleaves
to generate two highly reactive bromine radicals [4].
o Propagation: A bromine radical abstracts a hydrogen atom from n-butane. This step is
regioselective:
= Abstraction from one of the terminal (end) carbon atoms forms a primary alkyl radical.
= Abstraction from the internal carbon atoms (C2 or C3) forms a secondary alkyl radical.
o The radical intermediate then reacts with another Br, molecule to form the final bromobutane

product (either 1-bromobutane or 2-bromobutane) and generate a new bromine radical to
continue the chain reaction [4].
e Data Analysis: The product mixture is analyzed, typically using gas chromatography, which shows
that 2-bromobutane is the major product [4].

Stability Relationship Logic

The following diagram illustrates the logical relationship behind the observed product distribution in the

bromination of n-butane, which is governed by the stability of the intermediate radical.
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Free Radical Bromination
of n-Butane

:

Hydrogen Abstraction by Bre
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Forms Radical Intermediate
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(Less Stable) (More Stable)

Major Product Reason: Hyperconjugation

Minor Product (2-Bromobutane) stabilizes the secondary radical

Click to download full resolution via product page

The Missing Compound: 2-Bromobutanal

The search results do not contain specific data for 2-bromebutanal. This compound is structurally distinct

from 2-bromobutane due to the presence of a reactive aldehyde group. This key difference means that:

¢ |ts chemical and physical properties would be significantly different.
e |ts stability would be influenced by different factors, such as the electron-withdrawing nature of the
aldehyde group and the potential for different decomposition pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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